2-methoxy-N-(2-methylcyclopentyl)pyridin-3-amine

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 2-methoxy-N-(2-methylcyclopentyl)pyridin-3-amine
• InChI: InChI=1S/C12H18N2O/c1-9-5-3-6-10(9)14-11-7-4-8-13-12(11)15-2/h4,7-10,14H,3,5-6H2,1-2H3
• InChI Key: VODLIHZXBZIEAL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1NC2=C(N=CC=C2)OC

Description

2-Methoxy-N-(2-methylcyclopentyl)pyridin-3-amine is a chemical compound with the molecular formula C12H18N2O and a molecular weight of 206.28 g/mol . This compound is primarily used for research purposes and is not intended for human use .

Preparation Methods

The synthesis of 2-methoxy-N-(2-methylcyclopentyl)pyridin-3-amine involves several steps. One common synthetic route includes the reaction of 2-methoxypyridine with 2-methylcyclopentylamine under specific conditions . The reaction typically requires a catalyst and is carried out under controlled temperature and pressure to ensure the desired product is obtained . Industrial production methods may involve bulk manufacturing and custom synthesis to meet specific research needs .

Chemical Reactions Analysis

2-Methoxy-N-(2-methylcyclopentyl)pyridin-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide under controlled conditions.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

2-Methoxy-N-(2-methylcyclopentyl)pyridin-3-amine has several scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in various organic synthesis reactions.

Biology: The compound is used in biological studies to understand its effects on different biological systems.

Medicine: Research involving this compound may contribute to the development of new pharmaceuticals and therapeutic agents.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-methoxy-N-(2-methylcyclopentyl)pyridin-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, leading to a cascade of biochemical events that result in its observed effects . Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

2-Methoxy-N-(2-methylcyclopentyl)pyridin-3-amine can be compared with similar compounds such as:

2-methoxy-N-(1-methylcyclohexyl)pyridin-3-amine: This compound has a similar structure but differs in the cycloalkyl group attached to the nitrogen atom.

2-methoxy-N-(2,4,4-trimethylpentan-2-yl)pyridin-3-amine: This compound also has a similar structure but with a different substituent on the nitrogen atom.

The uniqueness of this compound lies in its specific substituent groups, which may confer distinct chemical and biological properties .